Cas no 893946-29-7 (N-2-(3-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-4-(trifluoromethyl)benzamide)

• Product Name: N-2-(3-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-4-(trifluoromethyl)benzamide
• CAS No: 893946-29-7
• MF: C₂₀H₁₆F₃N₃OS
• MW: 403.420753479004
• CID: 6444444
• Update Time: 2025-07-14

N-2-(3-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-4-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-2-(3-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-4-(trifluoromethyl)benzamide
• Benzamide, N-[2,6-dihydro-2-(3-methylphenyl)-4H-thieno[3,4-c]pyrazol-3-yl]-4-(trifluoromethyl)-

• Inchi： 1S/C20H16F3N3OS/c1-12-3-2-4-15(9-12)26-18(16-10-28-11-17(16)25-26)24-19(27)13-5-7-14(8-6-13)20(21,22)23/h2-9H,10-11H2,1H3,(H,24,27)
• InChI Key： OFVCAMYRYBHCCK-UHFFFAOYSA-N
• SMILES： C(NC1N(C2=CC=CC(C)=C2)N=C2CSCC2=1)(=O)C1=CC=C(C(F)(F)F)C=C1

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• Boiling Point: 479.7±45.0 °C(Predicted)
• pka: 11.67±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-2-(3-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-4-(trifluoromethyl)benzamide

Research Brief on N-2-(3-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-4-(trifluoromethyl)benzamide (CAS: 893946-29-7)

N-2-(3-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-4-(trifluoromethyl)benzamide (CAS: 893946-29-7) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique thienopyrazole scaffold and trifluoromethylbenzamide moiety, has demonstrated promising potential as a modulator of key biological targets, particularly in the context of inflammation and oncology. Recent studies have explored its synthesis, pharmacokinetic properties, and mechanistic interactions, positioning it as a candidate for further preclinical and clinical development.

The synthesis of N-2-(3-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-4-(trifluoromethyl)benzamide involves a multi-step process that includes the construction of the thienopyrazole core followed by the introduction of the trifluoromethylbenzamide group. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, facilitating its use in biological assays. Structural optimization efforts have also been reported, focusing on enhancing its bioavailability and target specificity while minimizing off-target effects.

In vitro and in vivo studies have revealed that N-2-(3-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-4-(trifluoromethyl)benzamide exhibits potent inhibitory activity against specific kinases and inflammatory mediators. For instance, it has been shown to selectively inhibit the activity of certain protein kinases involved in cell proliferation and survival pathways, making it a potential therapeutic agent for cancer treatment. Additionally, its anti-inflammatory properties have been investigated in models of chronic inflammatory diseases, where it has demonstrated efficacy in reducing cytokine production and inflammatory cell infiltration.

Pharmacokinetic studies indicate that N-2-(3-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-4-(trifluoromethyl)benzamide possesses favorable absorption and distribution profiles, with moderate plasma protein binding and good tissue penetration. However, challenges related to its metabolic stability and potential drug-drug interactions remain areas of active research. Recent efforts have focused on identifying metabolites and understanding their biological activities to ensure safety and efficacy in clinical settings.

The mechanistic insights into the compound's action have been elucidated through structural biology and computational modeling. X-ray crystallography and molecular docking studies have provided detailed information about its binding mode and interactions with target proteins. These findings have informed the design of second-generation analogs with improved potency and selectivity. Furthermore, transcriptomic and proteomic analyses have shed light on the broader cellular responses to this compound, highlighting its potential as a multi-targeted therapeutic agent.

In conclusion, N-2-(3-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-4-(trifluoromethyl)benzamide (CAS: 893946-29-7) represents a promising candidate for the treatment of cancer and inflammatory diseases. Its unique chemical structure, combined with its demonstrated biological activity and pharmacokinetic properties, underscores its potential for further development. Ongoing research aims to address remaining challenges, such as optimizing its metabolic stability and evaluating its efficacy in advanced disease models. As the field progresses, this compound may serve as a cornerstone for the development of novel therapeutics in chemical biology and medicinal chemistry.